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Compound of Interest

Compound Name:
2,5-Dibromo-3-chloro-4-

methylpyridine

CAS No.: 1335050-94-6

Cat. No.: B3232200 Get Quote

Introduction: The Dual Nature of Halogenated
Pyridines
Brominated chloropyridines (e.g., 2-bromo-5-chloropyridine) are "privileged structures" in drug

discovery. The distinct reactivity profiles of the bromine (labile, excellent for metal-catalyzed

cross-coupling) and chlorine (more robust, suitable for late-stage nucleophilic substitution)

atoms allow for precise, sequential functionalization.

However, this same reactivity translates into specific biological hazards. The electron-deficient

pyridine ring, further activated by halogen atoms, can act as a hapten, potentially leading to

sensitization, while the lipophilicity introduced by the halogens increases bioavailability and

dermal penetration.

Hazard Identification & Toxicology
Core Hazard Directive: Treat all brominated chloropyridines as Acute Toxins (Oral) and Severe

Eye/Skin Irritants until specific data proves otherwise.

Mechanism of Toxicity
Local Irritation/Corrosion: The polarization of the C-X bond (where X = Br, Cl) creates

electrophilic sites. Upon contact with mucous membranes, these compounds can alkylate
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cellular proteins or hydrolyze to release hydrohalic acids (HBr, HCl), causing immediate

tissue damage [1].

Systemic Toxicity: Once absorbed, halogenated pyridines can undergo hepatic metabolism.

Oxidative dehalogenation can generate reactive epoxide intermediates, leading to

hepatotoxicity.

GHS Classification Summary
The following table synthesizes data for the most common analogs used in synthesis.

Table 1: Physicochemical Properties & GHS Hazard Codes

Compound
Name

CAS Number Physical State
GHS Hazard
Codes

Signal Word

2-Bromo-5-

chloropyridine
40473-01-6

Solid

(Crystalline)

H301 (Toxic

Oral), H315,

H318 (Eye

Dam.), H335

DANGER

3-Bromo-5-

chloropyridine
73583-39-8 Powder

H301, H315,

H318, H335
DANGER

2-Bromo-6-

chloropyridine
5140-72-7 Solid

H302 (Harmful

Oral), H315,

H319

WARNING

2-Amino-3-

bromo-5-

chloropyridine

26163-03-1 Solid
H302, H315,

H319, H335
WARNING

Key: H301 = Toxic if swallowed; H315 = Causes skin irritation; H318 = Causes serious eye

damage; H335 = May cause respiratory irritation.[1][2]

Critical Handling Protocols (Self-Validating
Systems)
Directive: Do not rely on "standard" lab practice. Implement these specific checks.
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Engineering Controls
Primary Barrier: All weighing and transfer operations must occur inside a certified chemical

fume hood.

Validation Step: Before opening the container, verify the hood's face velocity monitor reads

between 80–120 fpm (0.4–0.6 m/s). If the sash alarm triggers, work stops immediately.

Personal Protective Equipment (PPE)[6]
Hand Protection: Standard latex gloves are insufficient for halogenated aromatics due to

permeation risks.

Protocol: Use Nitrile gloves (minimum 0.11 mm thickness). For prolonged handling (>15

mins), use double-gloving or thicker (0.3 mm) nitrile.

Causality: Halogenated solvents and solids can permeate thin rubber rapidly, carrying the

toxicant into the bloodstream [2].

Respiratory Protection: If handling fine powder outside a hood (strongly discouraged) or

during spill cleanup, a full-face respirator with P100 (HEPA) + Organic Vapor (OV) cartridges

is required.

Storage & Stability
Incompatibilities: Segregate strictly from strong oxidizers (e.g., nitric acid, permanganates)

and strong bases.[3]

Environmental Control: Store in a cool, dry place. Many brominated pyridines are light-

sensitive; amber glass containers are mandatory to prevent photolytic dehalogenation, which

degrades the reagent and releases free radicals.

Emergency Response Logic
In the event of exposure or release, immediate, logic-driven action is required to mitigate harm.

[1][4] The following workflow outlines the decision process.
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INCIDENT DETECTED

Identify Incident Type

Personnel Exposure Chemical Spill

Skin/Eye Contact Inhalation

Rinse 15+ mins
(Safety Shower/Eyewash)

Move to Fresh Air
Support Breathing

Seek Immediate Medical Attention
(Bring SDS)

Can it be handled locally?

Major Spill (>50g or outside hood)
Evacuate & Call EHS

No / Unsure

Minor Spill (<50g inside hood)

Yes

Don PPE: Nitrile (Double) + Goggles
+ N95 (if powder)

Cover with Vermiculite/Sand
Do NOT use combustible sawdust

Transfer to HazWaste Container

Click to download full resolution via product page

Figure 1: Decision logic for emergency response involving brominated chloropyridines. Note

the strict prohibition of combustible absorbents.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3232200?utm_src=pdf-body-img
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1624.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3232200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Fighting Measures
Hazardous Combustion Products: These compounds do not just burn; they decompose. In a

fire, they release Hydrogen Bromide (HBr), Hydrogen Chloride (HCl), and Nitrogen Oxides

(NOx).

Action: Firefighters must wear self-contained breathing apparatus (SCBA).[5]

Extinguishing Media: Use CO2, dry chemical, or foam.[3] Do not use high-pressure water

jets, which may scatter the chemical and create toxic runoff.

Waste Management & Disposal
Disposal of halogenated heteroaromatics requires strict adherence to environmental

regulations to prevent the formation of dioxins or contamination of groundwater.

Disposal Workflow
Never dispose of these compounds down the drain.[4] They are toxic to aquatic life and

persistent in the environment [3].

Segregation: Must be separated from non-halogenated solvents.[6]

Waste Generation
(Solid or Liquid) Classify Stream

Solid Waste
(Contaminated gloves, silica, solids)

Liquid Waste
(Mother liquors)

Container: Double-bagged
Label: 'Toxic Solid - Halogenated'

Container: HDPE/Glass Carboy
Label: 'Halogenated Organic Waste'

High-Temp Incineration
(with Acid Scrubbers)

Validation:
pH check (Neutralize if acidic)

No Oxidizers present

Click to download full resolution via product page

Figure 2: Waste disposal workflow ensuring segregation of halogenated streams for proper

incineration.

The "Why" Behind Incineration
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Standard incineration is insufficient. These compounds must be sent to facilities equipped with

secondary combustion chambers and acid gas scrubbers. Burning halogenated aromatics at

low temperatures can generate toxic dioxins/furans. The scrubbers are essential to capture the

HBr and HCl gases generated during destruction [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3232200#safety-data-sheet-sds-overview-for-
brominated-chloropyridines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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